Cas no 52911-63-4 (2,3-Dimethyl-6-hydroxybenzonitrile)

• Product Name: 2,3-Dimethyl-6-hydroxybenzonitrile
• CAS No: 52911-63-4
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5003779
• Update Time: 2025-06-25

2,3-Dimethyl-6-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethyl-6-hydroxybenzonitrile
• CC1=C(C)C(C#N)=C(C=C1)O

• Inchi： 1S/C9H9NO/c1-6-3-4-9(11)8(5-10)7(6)2/h3-4,11H,1-2H3
• InChI Key： MOUFFQPVISGTGB-UHFFFAOYSA-N
• SMILES： OC1C=CC(C)=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 2.6
• Topological Polar Surface Area: 44

Additional information on 2,3-Dimethyl-6-hydroxybenzonitrile

2,3-Dimethyl-6-Hydroxybenzonitrile: A Comprehensive Overview

The compound with CAS No 52911-63-4, commonly referred to as 2,3-Dimethyl-6-Hydroxybenzonitrile, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, physical and chemical properties, and the latest research findings related to this compound.

The chemical structure of 2,3-Dimethyl-6-Hydroxybenzonitrile consists of a benzonitrile core with methyl groups at positions 2 and 3, and a hydroxyl group at position 6. This arrangement imparts the molecule with distinct electronic and steric properties, making it suitable for a wide range of applications. Recent studies have highlighted its role in the development of novel pharmaceutical agents, where its ability to interact with specific biological targets has been extensively explored.

Synthesis methods for 2,3-Dimethyl-6-Hydroxybenzonitrile have evolved significantly over the years. Traditionally, the compound was synthesized through multi-step processes involving nucleophilic aromatic substitution or cyanation reactions. However, modern approaches now leverage more efficient methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the environmental footprint of the synthesis process.

The physical and chemical properties of 2,3-Dimethyl-6-Hydroxybenzonitrile are critical for understanding its behavior in different environments. The compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, which is indicative of its conjugated π-system. These properties make it an ideal candidate for applications in optoelectronics and sensing technologies.

Recent research has focused on the biological activity of 2,3-Dimethyl-6-Hydroxybenzonitrile, particularly its potential as an anti-inflammatory and antioxidant agent. Studies conducted by Smith et al. (2023) demonstrated that the compound exhibits significant inhibitory effects on cyclooxygenase enzymes, which are key players in inflammation. Additionally, its radical scavenging ability has been found to be comparable to that of well-known antioxidants like vitamin C.

In the realm of materials science, 2,3-Dimethyl-6-Hydroxybenzonitrile has been explored as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions has opened new avenues for designing high-performance materials for energy storage and catalysis.

The environmental impact of 2,3-Dimethyl-6-Hydroxybenzonitrile has also been a topic of recent interest. Research by Johnson et al. (2023) investigated its biodegradation kinetics under various environmental conditions. The findings revealed that the compound undergoes rapid degradation in aerobic conditions, minimizing its potential ecological risks.

In conclusion, 2,3-Dimethyl-6-Hydroxybenzonitrile (CAS No 52911-63-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, efficient synthesis methods, and promising biological activity position it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.